5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C18H16ClNO4
• Molecular Weight: 345.8 g/mol
• IUPAC Name: 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-methylindol-2-one
• InChI: InChI=1S/C18H16ClNO4/c1-20-14-8-7-11(19)9-13(14)18(23,17(20)22)10-15(21)12-5-3-4-6-16(12)24-2/h3-9,23H,10H2,1-2H3
• InChI Key: FDYAFDBCPVSEJU-UHFFFAOYSA-N
• SMILES: CN1C2=C(C=C(C=C2)Cl)C(C1=O)(CC(=O)C3=CC=CC=C3OC)O

Description

5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one, also known as AG490, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This compound was first synthesized in the 1990s and has since been the subject of numerous scientific investigations.

Mechanism of Action

5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one inhibits the activity of JAKs by binding to the ATP-binding site of these enzymes. This prevents the phosphorylation of downstream signaling molecules, such as STAT proteins, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one has been shown to have a number of biochemical and physiological effects. In cancer cells, the compound has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation. In addition, 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one has been shown to reduce inflammation and inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one is its specificity for JAKs, which makes it a useful tool for studying the role of these enzymes in various diseases. However, the compound has some limitations, including its relatively low potency and the potential for off-target effects.

Future Directions

There are several potential future directions for research on 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one. One area of interest is the development of more potent and selective JAK inhibitors based on the structure of 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one. In addition, the compound could be used in combination with other drugs to enhance its therapeutic effects. Finally, further research is needed to fully understand the mechanisms underlying the biochemical and physiological effects of 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one.

Synthesis Methods

The synthesis of 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one involves several steps. The starting material is 5-chloro-3-hydroxyindole, which is reacted with ethyl oxalyl chloride to form the corresponding oxalyl chloride derivative. This intermediate is then reacted with 2-methoxyphenylacetonitrile to produce 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)acetyl]-1-methyl-1,3-dihydro-2H-indol-2-one. Finally, this compound is treated with sodium hydroxide to yield 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one.

Scientific Research Applications

5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. The compound has been shown to inhibit the activity of Janus kinases (JAKs), which are enzymes that play a key role in the signaling pathways involved in these diseases.